3-Propionylphenyl 4-methylbenzenesulfonate

• Molecular Formula: C16H16O4S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (3-propanoylphenyl) 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H16O4S/c1-3-16(17)13-5-4-6-14(11-13)20-21(18,19)15-9-7-12(2)8-10-15/h4-11H,3H2,1-2H3
• InChI Key: IVXDUQGHDQJFPP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=CC=C1)OS(=O)(=O)C2=CC=C(C=C2)C

Description

3-Propionylphenyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C16H16O4S and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 1-(3-hydroxy-phenyl)-propan-1-one (2 kg, 13.32 mol) and potassium carbonate (3.681 kg, 26.64 mol) in dichloromethane (20 L), p-toluenesulfonyl chloride (2.8 kg, 14.65 mol) was added at 30-35° C. The reaction mixture was stirred at 30-35° C. for 1 hour. Reaction mixture was diluted with dichloromethane (10 L) and washed with water (2×10 L). Dichloromethane layer separated, dried and solvent distilled off to give title compound. Cyclohexane (10 L) was added to the resulting product at 65-70° C. and stirred for 2 hours. Mixture was cooled to ambient temperature, filtered and dried to give 3.87 kg the title compound.